Cas no 58618-39-6 (1,8-Naphthalenedicarboxylicacid, 1,8-diethyl ester)

• Product Name: 1,8-Naphthalenedicarboxylicacid, 1,8-diethyl ester
• CAS No: 58618-39-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 385226
• PubChem ID: 264703
• Update Time: 2025-04-19

1,8-Naphthalenedicarboxylicacid, 1,8-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedicarboxylicacid, 1,8-diethyl ester
• diethyl naphthalene-1,8-dicarboxylate
• AC1L6CE0
• AC1Q64KD
• AR-1I4762
• CTK5A8603
• naphthalene-1,8-dicarboxylic acid diethyl ester
• Naphthalin-1,8-dicarbonsaeure-diaethylester
• NCIOpen2_007063
• NSC99902
• SureCN3681837
• DTXSID60295152
• SCHEMBL3681837
• 58618-39-6
• NSC-99902

• Inchi： 1S/C16H16O4/c1-3-19-15(17)12-9-5-7-11-8-6-10-13(14(11)12)16(18)20-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： QQVYUYPLQBYRLJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C2C=CC=C(C(=O)OCC)C2=1)=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 400.3°Cat760mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.576
• PSA: 52.6
• LogP: 3.19320